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Gardneramine Gardneramine
Brand Name: Vulcanchem
CAS No.: 34274-91-4
VCID: VC0204842
InChI: InChI=1S/C23H28N2O5/c1-26-6-5-12-10-25-15-9-23-18(25)7-13(12)14(15)11-30-22(23)24-20-16(27-2)8-17(28-3)21(29-4)19(20)23/h5,8,13-15,18H,6-7,9-11H2,1-4H3/b12-5+/t13-,14+,15+,18?,23?/m1/s1
SMILES: COCC=C1CN2C3CC1C4C2CC35C6=C(C(=CC(=C6OC)OC)OC)N=C5OC4
Molecular Formula: C23H28N2O5
Molecular Weight: 412.5 g/mol

Gardneramine

CAS No.: 34274-91-4

Reference Standards

VCID: VC0204842

Molecular Formula: C23H28N2O5

Molecular Weight: 412.5 g/mol

Gardneramine - 34274-91-4

CAS No. 34274-91-4
Product Name Gardneramine
Molecular Formula C23H28N2O5
Molecular Weight 412.5 g/mol
IUPAC Name (12S,13S,16Z,17S)-3,4,6-trimethoxy-16-(2-methoxyethylidene)-10-oxa-8,14-diazahexacyclo[11.6.1.01,9.02,7.012,17.014,19]icosa-2(7),3,5,8-tetraene
Standard InChI InChI=1S/C23H28N2O5/c1-26-6-5-12-10-25-15-9-23-18(25)7-13(12)14(15)11-30-22(23)24-20-16(27-2)8-17(28-3)21(29-4)19(20)23/h5,8,13-15,18H,6-7,9-11H2,1-4H3/b12-5+/t13-,14+,15+,18?,23?/m1/s1
Standard InChIKey RIMDDIPKIZTBHU-KPDHXFAYSA-N
Isomeric SMILES COC/C=C/1\CN2[C@H]3CC45C2C[C@H]1[C@@H]3COC4=NC6=C5C(=C(C=C6OC)OC)OC
SMILES COCC=C1CN2C3CC1C4C2CC35C6=C(C(=CC(=C6OC)OC)OC)N=C5OC4
Canonical SMILES COCC=C1CN2C3CC1C4C2CC35C6=C(C(=CC(=C6OC)OC)OC)N=C5OC4
Appearance Powder
Synonyms gardneramine
PubChem Compound 6441560
Last Modified Dec 23 2021
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